Cas no 70102-34-0 (3-Nitrobenzene-1-carbothioamide)

3-Nitrobenzene-1-carbothioamide structure
70102-34-0 structure
Product Name:3-Nitrobenzene-1-carbothioamide
CAS No:70102-34-0
MF:C7H6N2O2S
MW:182.199739933014
MDL:MFCD09757586
CID:547710
PubChem ID:12668182
Update Time:2025-04-19

3-Nitrobenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide, 3-nitro-
    • 3-Nitrothiobenzamide
    • 3-nitrobenzenecarbothioamide
    • 3-NITRO-THIOBENZAMIDE
    • 3-nitrobenzene-1-carbothioamide
    • 3-nitrobenzothioamide
    • 3-Nitro-thiobenzamid
    • 3-Nitro-thiobenzoesaeure-amid
    • 3-nitro-thiobenzoic acid amide
    • Benzenecarbothioamide,3-nitro
    • 3-Nitrothiobenzamide, 97%, AldrichCPR
    • CS-0202208
    • SCHEMBL2308208
    • SY127401
    • W11583
    • AKOS009866721
    • MFCD09757586
    • DTXSID50506244
    • EN300-44002
    • AS-75862
    • HDQCHDWHHGEXQE-UHFFFAOYSA-N
    • 3-nitrobenzenethioamide
    • 3-Nitro-thio-benzamide
    • 70102-34-0
    • 3-Nitrobenzene-1-carbothioamide
    • MDL： MFCD09757586
    • Inchi： 1S/C7H6N2O2S/c8-7(12)5-2-1-3-6(4-5)9(10)11/h1-4H,(H2,8,12)
    • InChI Key： HDQCHDWHHGEXQE-UHFFFAOYSA-N
    • SMILES： S=C(C1C=CC=C(C=1)[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 182.01500
  • Monoisotopic Mass: 182.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 103.93000
  • LogP: 2.45250

3-Nitrobenzene-1-carbothioamide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Nitrobenzene-1-carbothioamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D766726-5g
3-NITRO-THIOBENZAMIDE
 70102-34-0 95%
5g
 $170 2024-06-06
abcr
AB280435-1 g
3-Nitrothiobenzamide, 97%; .
 70102-34-0 97%
1g
 €74.70 2023-04-26
abcr
AB280435-5 g
3-Nitrothiobenzamide, 97%; .
 70102-34-0 97%
5g
 €195.00 2023-04-26
TRC
N900735-25mg
3-Nitrobenzene-1-carbothioamide
 70102-34-0
25mg
 $ 50.00 2022-06-03
TRC
N900735-50mg
3-Nitrobenzene-1-carbothioamide
 70102-34-0
50mg
 $ 65.00 2022-06-03
TRC
N900735-250mg
3-Nitrobenzene-1-carbothioamide
 70102-34-0
250mg
 $ 80.00 2022-06-03
eNovation Chemicals LLC
Y1209527-1G
3-nitrobenzenecarbothioamide
 70102-34-0 97%
1g
 $55 2023-09-02
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H52152-1g
3-Nitrothiobenzamide, 97%
 70102-34-0 97%
1g
 ￥1198.00 2023-02-08
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
H52152-5g
3-Nitrothiobenzamide, 97%
 70102-34-0 97%
5g
 ￥4720.00 2023-02-08
Enamine
EN300-44002-0.05g
3-nitrobenzene-1-carbothioamide
 70102-34-0 98%
0.05g
 $19.0 2023-02-10

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